Cas no 2029658-36-2 (3-(2,3-dihydroxypropyl)oxolane-3-carbaldehyde)

• Product Name: 3-(2,3-dihydroxypropyl)oxolane-3-carbaldehyde
• CAS No: 2029658-36-2
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5999459
• PubChem ID: 165874025
• Update Time: 2025-05-20

3-(2,3-dihydroxypropyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydroxypropyl)oxolane-3-carbaldehyde
• EN300-1619653
• 2029658-36-2

• Inchi： 1S/C8H14O4/c9-4-7(11)3-8(5-10)1-2-12-6-8/h5,7,9,11H,1-4,6H2
• InChI Key： CQLPHMKCERHXGS-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)CC(CO)O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2,3-dihydroxypropyl)oxolane-3-carbaldehyde

3-(2,3-Dihydroxypropyl)oxolane-3-carbaldehyde: A Comprehensive Overview

3-(2,3-Dihydroxypropyl)oxolane-3-carbaldehyde, also known by its CAS registry number 2029658-36-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a oxolane (tetrahydrofuran) ring and a carbaldehyde group, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and bio-based polymers.

The synthesis of 3-(2,3-Dihydroxypropyl)oxolane-3-carbaldehyde involves a multi-step process that typically begins with the oxidation of an appropriate alcohol to form the aldehyde group. The oxolane ring is then introduced through a cyclization reaction, often facilitated by acidic conditions. This compound's structure is particularly notable for its hydroxyl groups, which contribute to its hydrophilic properties and ability to form hydrogen bonds. These characteristics make it an ideal candidate for use in water-soluble polymers and bio-compatible materials.

In terms of applications, 3-(2,3-Dihydroxypropyl)oxolane-3-carbaldehyde has shown promise in the development of biodegradable plastics. Researchers have demonstrated that this compound can be polymerized to form materials with excellent mechanical properties and biodegradability. These materials are being explored for use in packaging, agriculture, and medical devices, where traditional plastics are often problematic due to their persistence in the environment.

Recent advancements in green chemistry have further enhanced the appeal of 3-(2,3-Dihydroxypropyl)oxolane-3-carbaldehyde. By utilizing renewable feedstocks and catalytic processes, chemists have developed more sustainable methods for its production. These methods not only reduce the environmental footprint of manufacturing but also align with global efforts to transition towards a circular economy.

The compound's ability to undergo various functionalizations has also made it a valuable building block in organic synthesis. For instance, its aldehyde group can be converted into other functional groups such as esters or amines, enabling the creation of diverse derivatives with tailored properties. This versatility has led to its use in drug design, where it serves as a scaffold for constructing bioactive molecules with potential therapeutic applications.

In conclusion, 3-(2,3-Dihydroxypropyl)oxolane-3-carbaldehyde, with its CAS number 2029658-36-2, represents a versatile and sustainable compound with wide-ranging applications. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing global challenges related to sustainability and innovation.